N-(3,4-dimethoxyphenyl)-9-oxooctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-9-oxo-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H22N4O4/c1-23-13-4-3-11(9-14(13)24-2)18-16(22)20-8-7-19-6-5-17-15(21)12(19)10-20/h3-4,9,12H,5-8,10H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: VDXRIYDGIWDONI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCN3CCNC(=O)C3C2)OC
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol

Description

This compound is a derivative of 3-Aminopyrazine-2-carboxamides. It has been evaluated for antimycobacterial, antibacterial, and antifungal activities in vitro. The most active compound against Mycobacterium tuberculosis H37Rv (Mtb) was found to be 3-amino-N-(2,4-dimethoxyphenyl)pyrazine-2-carboxamide.

Molecular Structure Analysis

The three-dimensional structures of the title compounds were predicted using energy minimization and low mode molecular dynamics under AMBER10:EHT forcefield.

Chemical Reactions Analysis

The synthesis involved reaction of pyrazine-2-carboxylic acid with various aliphatic and aromatic amines in the presence of Yamaguchi reagent and 4-dimethylaminopyridine.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of pyrazine derivatives, including compounds structurally similar to N-(3,4-dimethoxyphenyl)-9-oxooctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxamide, has been a subject of significant interest due to their potential applications in various fields of scientific research. One study details the facile synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki cross-coupling reactions, exploring their electronic and nonlinear optical properties through Density Functional Theory (DFT) calculations. The synthesis involved condensation reactions and cross-coupling of specific bromo and amino precursors, leading to a variety of pyrazine analogs characterized by NMR and mass spectrometry. The study indicates the potential of these compounds in electronic and photonic applications due to their significant hyperpolarizability and electronic delocalization (Ahmad et al., 2021).

Antimicrobial and Antitubercular Activities

Pyrazine derivatives have been evaluated for their antimicrobial and antitubercular activities. For example, a series of chlorinated N-phenylpyrazine-2-carboxamides were synthesized and characterized, with some showing significant activity against Mycobacterium tuberculosis and various fungal strains. The study highlights the importance of structural modifications to enhance antimicrobial efficacy, providing insights into the design of new therapeutic agents (Doležal et al., 2010).

Inhibitory Effects on Photosynthesis

Pyrazole derivatives, closely related to pyrazine carboxamides, have been synthesized and tested as inhibitors of photosynthetic electron transport (PET) in isolated spinach chloroplasts. This research offers potential applications in developing new herbicides and understanding plant physiology. The compounds' inhibitory effects suggest their role in disrupting photosynthetic processes, which could be leveraged to control weed growth in agricultural settings (Vicentini et al., 2005).

Antioxidant Properties

Research into the antioxidant properties of pyrazine derivatives has shown that specific substitutions can significantly affect their radical scavenging activity. A study on the synthesis and antioxidant studies of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides revealed that many compounds in this class exhibit moderate to significant radical scavenging activity. These findings suggest potential applications in designing antioxidant agents for pharmaceutical or cosmetic industries (Ahmad et al., 2012).

Mechanism of Action

Pyrazinamide diffuses into active M. tuberculosis that express pyrazinamidase enzyme that converts pyrazinamide to the active form pyrazinoic acid.